Cas no 56305-16-9 (Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester)

Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester structure
56305-16-9 structure
Product Name:Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester
CAS No:56305-16-9
MF:C7H11N2O2P
MW:186.148202180862
CID:349269
PubChem ID:71444751
Update Time:2025-04-19

Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester
    • 1-[aziridin-1-yl(prop-2-ynoxy)phosphoryl]aziridine
    • 56305-16-9
    • DTXSID70853505
    • Prop-2-yn-1-yl bis[(aziridin-1-yl)]phosphinate
    • Inchi: 1S/C7H11N2O2P/c1-2-7-11-12(10,8-3-4-8)9-5-6-9/h1H,3-7H2
    • InChI Key: DMGBLQXOZQWUAR-UHFFFAOYSA-N
    • SMILES: P(N1CC1)(N1CC1)(=O)OCC#C

Computed Properties

  • Exact Mass: 186.05593
  • Monoisotopic Mass: 186.05581460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.32
  • LogP: 0.25130
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent